5-Chlorothiophene-2-carbonyl chloride
Cat. No. B104058
M. Wt: 181.04 g/mol
InChI Key: BMPDCQVRKDNUAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:10][C:11]([C:12]([Cl:13])=[O:14])=[O:15].[Cl:16][CH2:17][Cl:18].[Cl:1][c:2]1[cH:3][cH:4][c:5]([C:7](=[O:8])[OH:9])[s:6]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([C:7](=[O:9])[Cl:10])[s:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1ccc(Cl)s1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(Cl)c1ccc(Cl)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
